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Compound of Interest

Compound Name: Antitumor agent-74

Cat. No.: B12398464 Get Quote

In-Depth Technical Guide: Antitumor Agent-74
For Research, Scientific, and Drug Development Professionals

Abstract
Antitumor agent-74, also identified as compound 13da in the primary literature, is a novel

synthetic quinoxaline derivative that has demonstrated significant potential as an anticancer

agent. This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, synthesis, and biological activity. The document details the

experimental protocols for its evaluation and elucidates its mechanism of action, which involves

cell cycle arrest at the S phase, inhibition of DNA synthesis, and induction of mitochondrial

apoptosis. All quantitative data are presented in tabular format for clarity, and key biological

pathways and experimental workflows are visualized using Graphviz diagrams. This guide is

intended to serve as a foundational resource for researchers and professionals involved in the

discovery and development of new oncology therapeutics.

Chemical Structure and Properties
Antitumor agent-74 is a 2-(benzimidazol-2-yl)quinoxaline derivative. It is synthesized as part

of a regioisomeric mixture with Antitumor agent-75 (compound 14da). The mixture of these

regioisomers is denoted as mriBIQ 13da/14da.
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Chemical Name: 2-(1H-benzimidazol-2-yl)-6-(4-(4-fluorobenzyl)piperazin-1-yl)-3-(p-

tolyl)quinoxaline (Proposed name based on related structures, exact name for 13da isomer

requires direct confirmation from source).

Molecular Formula: C₂₆H₂₃FN₆[1]

Visualization of the Chemical Structure of the Regioisomeric Mixture:
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Caption: Chemical structures of the regioisomers Antitumor agent-74 (13da) and Antitumor

agent-75 (14da).

Physicochemical Properties
A comprehensive table of the physicochemical properties of Antitumor agent-74 is provided

below.

Property Value Reference

Molecular Weight 438.50 g/mol [1]

Molecular Formula C₂₆H₂₃FN₆ [1]

Appearance Yellow solid

Melting Point 248–250 °C

Solubility
Soluble in DMSO, poorly

soluble in ethanol

Synthesis
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The synthesis of the regioisomeric mixture mriBIQ 13da/14da, which includes Antitumor
agent-74, is achieved through the Mamedov rearrangement. This reaction involves the

interaction of 3-aroyl-3,4-dihydroquinoxalin-2(1H)-ones with 4-substituted benzene-1,2-

diamines.

Experimental Protocol for Synthesis
A detailed step-by-step protocol for the synthesis of the mriBIQ 13da/14da mixture is as

follows:

Preparation of the 4-substituted benzene-1,2-diamine: Synthesize the necessary benzene-

1,2-diamine precursor with the desired piperazine moiety at the 4-position.

Mamedov Rearrangement:

A mixture of the appropriate 3-aroyl-3,4-dihydroquinoxalin-2(1H)-one (1 mmol) and the 4-

substituted benzene-1,2-diamine (1.1 mmol) is refluxed in glacial acetic acid (5 mL) for 2-4

hours.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

Purification:

The resulting precipitate is filtered, washed with ethanol, and dried.

Further purification is carried out by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of chloroform and methanol).

The final product is a mixture of the 6- and 7-substituted regioisomers (13da and 14da).

Starting Materials:
- 3-aroyl-3,4-dihydroquinoxalin-2(1H)-one

- 4-substituted benzene-1,2-diamine

Mamedov Rearrangement
(Reflux in glacial acetic acid) Cooling and Filtration Column Chromatography

(Silica gel)

Product:
mriBIQ 13da/14da

(Regioisomeric mixture)
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Caption: Workflow for the synthesis of the mriBIQ 13da/14da mixture.

Biological Activity and Mechanism of Action
The regioisomeric mixture mriBIQ 13da/14da, containing Antitumor agent-74, exhibits potent

cytotoxic activity against a range of human cancer cell lines, with notable selectivity for lung

adenocarcinoma cells (A549) over normal human fetal lung fibroblasts (WI-38).

Cytotoxicity Data
The half-maximal inhibitory concentrations (IC₅₀) of the mriBIQ 13da/14da mixture against

various cell lines are summarized in the table below.

Cell Line Cancer Type IC₅₀ (µM)
Selectivity Index
(WI-38/A549)

A549 Lung Adenocarcinoma 2.8 12

MCF-7
Breast

Adenocarcinoma
5.6 -

HeLa
Cervical

Adenocarcinoma
8.2 -

HCT116 Colorectal Carcinoma 4.5 -

PC-3
Prostate

Adenocarcinoma
6.1 -

M-Hela Cervical Carcinoma 7.9 -

Vero
Normal Kidney

(Monkey)
34.0 -

WI-38
Normal Lung

Fibroblast (Human)
33.6 -

Note: The individual IC₅₀ value for Antitumor agent-74 (13da) alone is reported to be in the

range of 56.7-86.3 μM, indicating that the mixture with its regioisomer is significantly more

potent.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12398464?utm_src=pdf-body
https://www.benchchem.com/product/b12398464?utm_src=pdf-body
https://www.researchgate.net/figure/A-schematic-diagram-of-anticancer-mechanisms-of-action-and-pathways-of-low-carbohydrate_fig1_342259766
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
The antitumor activity of mriBIQ 13da/14da is attributed to its ability to induce cell cycle arrest,

inhibit DNA synthesis, and trigger mitochondrial-mediated apoptosis.

mriBIQ 13da/14da
(Antitumor agent-74 mixture)

Inhibition of
DNA Synthesis

Mitochondrial DysfunctionS Phase Arrest

Apoptosis

Cancer Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Antitumor agent-74 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398464#antitumor-agent-74-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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